Cas no 371111-51-2 (Benzenepentanoic acid, 4-chloro-, ethyl ester)

• Product Name: Benzenepentanoic acid, 4-chloro-, ethyl ester
• CAS No: 371111-51-2
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 1481328
• Update Time: 2024-08-23

Benzenepentanoic acid, 4-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 4-chloro-, ethyl ester

• Inchi： 1S/C13H17ClO2/c1-2-16-13(15)6-4-3-5-11-7-9-12(14)10-8-11/h7-10H,2-6H2,1H3
• InChI Key： BYIQDZKENFTALC-UHFFFAOYSA-N
• SMILES： C1(CCCCC(OCC)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 240.09181

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 318.0±25.0 °C(Predicted)
• PSA: 26.3